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Compound of Interest

Compound Name: Sodium 2,4-dinitrophenolate

Cat. No.: B1681034 Get Quote

Essential Safety and Handling Guide for Sodium 2,4-
dinitrophenolate
This guide provides crucial safety protocols, operational procedures, and disposal plans for the

handling of Sodium 2,4-dinitrophenolate in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development to ensure safe and compliant use of this

hazardous chemical.

Hazard Summary
Sodium 2,4-dinitrophenolate is a highly toxic and explosive compound that requires

meticulous handling.[1] It is classified as acutely toxic if swallowed, inhaled, or in contact with

skin.[2][3] The primary danger associated with the solid form is its potential to explode due to

heat, shock, or friction, especially when dry.[1][4][5]
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statement

Explosive 💥 Danger

H203: Explosive; fire,

blast or projection

hazard.[2]

Acute Toxicity (Oral) 💀 Danger
H301: Toxic if

swallowed.[2]

Acute Toxicity

(Dermal)
💀 Danger

H311: Toxic in contact

with skin.[2]

Acute Toxicity

(Inhalation)
💀 Danger

H331: Toxic if inhaled.

[2]

Specific Target Organ

Toxicity
⚕️ Danger

H372/H373: Causes

or may cause damage

to organs through

prolonged or repeated

exposure.[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. Engineering controls,

such as fume hoods, should always be the primary line of defense.[4]
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Body Area Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Use tight-sealing safety

goggles. A face shield is

required when there is a risk of

explosion or splash.

Hands Double Nitrile Gloves

Double-gloving is mandatory.

[1] Immediately change gloves

upon any contact with the

chemical.

Body Flame-Retardant Lab Coat

A flame-retardant, antistatic lab

coat should be worn and fully

buttoned. Long pants and

closed-toe, closed-heel shoes

are required.[1][6]

Respiratory
NIOSH/MSHA Approved

Respirator

Required if working outside of

a fume hood or if exposure

limits may be exceeded. All

work with the solid form should

be conducted within a certified

chemical fume hood.[1]

Operational Plan: Handling and Storage
Step 1: Preparation and Engineering Controls

Designated Area: All work with Sodium 2,4-dinitrophenolate must be conducted in a

designated area with controlled access.

Fume Hood: Always handle the chemical inside a certified chemical fume hood to prevent

inhalation exposure.[1]

Safety Equipment: Ensure an emergency eyewash station and safety shower are

immediately accessible and operational.[1][4]
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Remove Ignition Sources: Eliminate all potential ignition sources, including open flames,

sparks, and hot surfaces. Use explosion-proof equipment.[7]

Grounding: Ground and bond all containers and receiving equipment to prevent static

discharge.

Step 2: Chemical Handling
Avoid Dryness: Sodium 2,4-dinitrophenolate is explosive when dry.[4][5][8] It is often

supplied wetted, and it must be kept moist. Do not allow the material to dry out.[4]

Prevent Shock and Friction: Do not subject the material to grinding, shock, or friction. Use

spark-proof tools for handling.

Weighing and Transfer: When transferring the solid, use gentle motions. Avoid creating dust.

If weighing, do so within the fume hood.

Personal Hygiene: Do not eat, drink, or smoke in the handling area.[4] Wash hands

thoroughly after handling, even if gloves were worn.[3]

Step 3: Storage
Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3][7]

Location: Store locked up and segregated from incompatible materials such as strong bases,

oxidizing agents, reducing agents, and combustibles.[5][8]

Temperature: For long-term storage, maintain at -20°C. For short-term storage, 0-4°C is

acceptable.[9][10]

Ignition Sources: Store away from heat and all sources of ignition.

Workflow for Safe Handling
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1. Conduct Risk Assessment

2. Don Full PPE
(Goggles, Face Shield, Double Gloves, Lab Coat)

3. Handle in Fume Hood
- Keep material moist

- Avoid shock, friction, heat
- Use spark-proof tools

4. Decontaminate Surfaces & Equipment

5. Segregate Hazardous Waste
(Labelled, sealed container)

6. Store for Professional Disposal

Click to download full resolution via product page

Caption: Logical workflow for handling Sodium 2,4-dinitrophenolate.

Emergency and Disposal Plans
Emergency Protocols

Spill Response:
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Evacuate all non-essential personnel from the area immediately.[4]

Remove all ignition sources.[4]

Wearing full PPE, cover the spill with a plastic sheet to minimize dust.

Keep the spilled material wet.[4]

Carefully collect the material using non-sparking tools and place it into a suitable, sealed

container for disposal.[4]

Ventilate the area and decontaminate the spill zone thoroughly.[4]

Fire Response:

DO NOT FIGHT THE FIRE IF IT REACHES THE MATERIAL. The risk of explosion is

severe.[5]

Evacuate the area immediately for at least 1600 meters (1 mile) in all directions and let the

fire burn.[5]

Use water spray to keep nearby containers cool.[4]

Be aware that poisonous gases, including nitrogen oxides, are produced in a fire.[4]

First Aid Measures:

Skin Contact: Immediately remove all contaminated clothing and wash the affected skin

with plenty of soap and water for at least 15 minutes.[1][5] Seek immediate medical

attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids

open.[1] Remove contact lenses if present and easy to do. Call a poison center or doctor

immediately.

Inhalation: Move the person to fresh air and keep them comfortable for breathing. Call a

poison center or doctor immediately.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://cameochemicals.noaa.gov/chemical/8574
https://cameochemicals.noaa.gov/chemical/8574
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2950.pdf
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://cameochemicals.noaa.gov/chemical/8574
https://www.amherst.edu/system/files/2%2C4-Dinitrophenol%20DNP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Rinse mouth thoroughly with water. Do not induce vomiting. Call a poison center

or doctor immediately.

Disposal Plan
Hazardous Waste: Sodium 2,4-dinitrophenolate and any contaminated materials (gloves,

wipes, etc.) must be treated as hazardous waste.[4]

Collection: Collect waste in designated, clearly labeled, and sealed containers. Dry waste

must be placed in a container with a liner.[1] Do not mix with other waste streams.

Professional Disposal: Arrange for disposal through a licensed hazardous waste

management company. Ultimate disposal should be done in a specialized incinerator

equipped with scrubbers for nitrogen oxides.[11]

Dried-Out Material: If a container is old or the contents are suspected to have dried out, DO

NOT HANDLE OR OPEN IT.[12] The material may have become extremely sensitive to

shock and friction. Contact your institution's Environmental Health & Safety office or a

specialized bomb disposal unit for assistance.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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